Cas no 686277-32-7 (6-chloro-N-(2-methylpropyl)pyridazin-3-amine)

6-Chloro-N-(2-methylpropyl)pyridazin-3-amine is a pyridazine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyridazine core coupled with an isobutylamine side chain, offering versatility in synthetic modifications. The compound serves as a valuable intermediate in the development of biologically active molecules, particularly in the design of kinase inhibitors and herbicides. Its stability and reactivity make it suitable for selective functionalization, enabling precise tuning of physicochemical properties. The presence of both chloro and amine groups facilitates further derivatization, enhancing its utility in medicinal chemistry and crop protection research. This compound is typically handled under controlled conditions due to its reactive nature.

6-chloro-N-(2-methylpropyl)pyridazin-3-amine structure

686277-32-7 structure

Product Name:6-chloro-N-(2-methylpropyl)pyridazin-3-amine

CAS No:686277-32-7

MF:C₈H₁₂ClN₃

MW:185.653980255127

CID:502364

PubChem ID:2786303

Update Time:2025-10-14

6-chloro-N-(2-methylpropyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

- 3-Pyridazinamine,6-chloro-N-(2-methylpropyl)-
- 6-CHLORO-N-(2-METHYLPROPYL)-3-PYRIDAZINAMINE
- 6-chloro-N-(2-methylpropyl)pyridazin-3-amine
- BB_SC-8343
- FT-0692865
- 686277-32-7
- AKOS002982754
- F3266-0111
- VS-02161
- SCHEMBL12763801
- DTXSID10383013
- 6-chloro-N-isobutylpyridazin-3-amine
- BBL009735
- DB-074052
- STK903302
- Inchi： 1S/C8H12ClN3/c1-6(2)5-10-8-4-3-7(9)11-12-8/h3-4,6H,5H2,1-2H3,(H,10,12)
- InChI Key： WWKAEZGQGBNFMV-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(N=N1)NCC(C)C

Computed Properties

Exact Mass: 185.07200
Monoisotopic Mass: 185.0719751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 37.8Å²

Experimental Properties

PSA: 37.81000
LogP: 2.27090

6-chloro-N-(2-methylpropyl)pyridazin-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-chloro-N-(2-methylpropyl)pyridazin-3-amine Pricemore >>

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TRC	C374680-10mg	6-chloro-N-(2-methylpropyl)pyridazin-3-amine	686277-32-7		10mg	$ 50.00	2022-04-01
TRC	C374680-50mg	6-chloro-N-(2-methylpropyl)pyridazin-3-amine	686277-32-7		50mg	$ 135.00	2022-04-01
TRC	C374680-100mg	6-chloro-N-(2-methylpropyl)pyridazin-3-amine	686277-32-7		100mg	$ 210.00	2022-04-01
Chemenu	CM540527-100mg	6-Chloro-N-(2-methylpropyl)pyridazin-3-amine	686277-32-7	97%	100mg	$317	2023-02-18
Chemenu	CM540527-250mg	6-Chloro-N-(2-methylpropyl)pyridazin-3-amine	686277-32-7	97%	250mg	$524	2023-02-18
Life Chemicals	F3266-0111-0.25g	6-chloro-N-(2-methylpropyl)pyridazin-3-amine	686277-32-7	95%+	0.25g	$155.0	2023-09-06
Life Chemicals	F3266-0111-0.5g	6-chloro-N-(2-methylpropyl)pyridazin-3-amine	686277-32-7	95%+	0.5g	$255.0	2023-09-06
Life Chemicals	F3266-0111-1g	6-chloro-N-(2-methylpropyl)pyridazin-3-amine	686277-32-7	95%+	1g	$425.0	2023-09-06
Life Chemicals	F3266-0111-2.5g	6-chloro-N-(2-methylpropyl)pyridazin-3-amine	686277-32-7	95%+	2.5g	$850.0	2023-09-06
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